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Compound of Interest

Compound Name: NP-313

Cat. No.: B1679994

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This document provides comprehensive, step-by-step guidance for the safe
handling, operation, and disposal of NP-313, a compound identified as harmful if swallowed
and very toxic to aquatic life with long-lasting effects.[1] Adherence to these protocols is crucial
for minimizing risks and ensuring a safe laboratory environment.

Hazard Identification and Classification

NP-313 is classified under the Globally Harmonized System (GHS) with the following primary
hazards:

e Acute toxicity, Oral (Category 4), H302: Harmful if swallowed.[1]
e Acute aquatic toxicity (Category 1), H400: Very toxic to aquatic life.[1]

o Chronic aquatic toxicity (Category 1), H410: Very toxic to aquatic life with long lasting effects.

[1]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling NP-313 to prevent
exposure.[1]
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PPE Category Specification

Eye Protection Safety goggles with side-shields
Hand Protection Protective gloves

Skin and Body Impervious clothing

Respiratory Suitable respirator

Storage and Handling

Proper storage and handling are critical to maintain the stability of NP-313 and prevent
accidental exposure or release.

Storage Conditions[1]

Form Storage Temperature
Powder -20°C
In solvent -80°C

Handling Precautions[1]

e Avoid inhalation, and contact with eyes and skin.

e Prevent the formation of dust and aerosols.

e Use only in areas with appropriate exhaust ventilation.

e Do not eat, drink, or smoke when using this product.

e Wash skin thoroughly after handling.

o Keep the container tightly sealed in a cool, well-ventilated area.

o Store away from direct sunlight and sources of ignition.
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Experimental Protocols
Safe Handling Protocol for NP-313

e Preparation:
o Ensure a safety shower and eye wash station are accessible.[1]

o Don all required PPE: safety goggles with side-shields, protective gloves, and impervious
clothing. A suitable respirator should be used.[1]

o Work within a certified chemical fume hood or an area with appropriate exhaust ventilation.

[1]
e Weighing and Aliquoting (for powdered NP-313):

o To minimize dust formation, handle the powder in a low-airflow environment within the
fume hood.

o Use appropriate tools (e.g., anti-static spatulas) to weigh the desired amount of NP-313
onto weighing paper or into a suitable container.

o If creating a stock solution, slowly add the solvent to the powder to avoid splashing.
e Use in Experiments:

o Keep the container with NP-313 tightly sealed when not in use.

o Avoid any actions that could generate aerosols.

o If working with solutions, be mindful of potential splashes.
e Post-Experiment:

o Thoroughly decontaminate all surfaces and equipment that came into contact with NP-
313.

o Properly label and store any remaining NP-313 according to the specified storage
conditions.
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o Dispose of all waste contaminated with NP-313 according to the disposal plan.
o Remove PPE in the designated area, avoiding contamination of clean spaces.

o Wash hands and any exposed skin thoroughly.

Emergency Procedures

In case of accidental exposure, follow these first aid measures immediately:

If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth.
[1]

o Eye Contact: Remove any contact lenses, locate an eye-wash station, and flush eyes
immediately with large amounts of water. Separate eyelids with fingers to ensure adequate
flushing. Promptly call a physician.[1]

» Skin Contact: Rinse skin thoroughly with large amounts of water. Remove contaminated
clothing and shoes and call a physician.[1]

 Inhalation: Immediately relocate to fresh air. If breathing is difficult, seek medical attention.

Disposal Plan

NP-313 and any contaminated materials must be disposed of as hazardous waste.
» Waste Collection:

o Collect all solid waste (e.g., contaminated gloves, weighing paper, pipette tips) in a
designated, sealed, and clearly labeled hazardous waste container.

o Collect all liquid waste containing NP-313 in a separate, sealed, and clearly labeled
hazardous waste container.

e Spillage:

o In case of a spill, collect the spillage to prevent release into the environment.[1]
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» Final Disposal:

o Dispose of all NP-313 waste through an approved waste disposal plant.[1] Do not release
it into the environment.[1]

Workflow for Handling and Disposal of NP-313
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Caption: Workflow for the safe handling and disposal of NP-313.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1679994?utm_src=pdf-body-img
https://www.benchchem.com/product/b1679994?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679994?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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